Cas no 1565864-59-6 (3-Amino-5-bromo-1-(2-methylpropyl)-1,4-dihydropyridin-4-one)

• Product Name: 3-Amino-5-bromo-1-(2-methylpropyl)-1,4-dihydropyridin-4-one
• CAS No: 1565864-59-6
• MF: C₉H₁₃BrN₂O
• MW: 245.116321325302
• CID: 5741448
• PubChem ID: 103961797
• Update Time: 2025-05-21

3-Amino-5-bromo-1-(2-methylpropyl)-1,4-dihydropyridin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-5-bromo-1-(2-methylpropyl)-1,4-dihydropyridin-4-one
• 1565864-59-6
• EN300-1106401
• 4(1H)-Pyridinone, 3-amino-5-bromo-1-(2-methylpropyl)-
• 3-Amino-5-bromo-1-(2-methylpropyl)-1,4-dihydropyridin-4-one

• Inchi： 1S/C9H13BrN2O/c1-6(2)3-12-4-7(10)9(13)8(11)5-12/h4-6H,3,11H2,1-2H3
• InChI Key： FKSROSYZOVSNTL-UHFFFAOYSA-N
• SMILES： BrC1C(C(=CN(C=1)CC(C)C)N)=O

Computed Properties

• Exact Mass: 244.02113g/mol
• Monoisotopic Mass: 244.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• Density: 1.446±0.06 g/cm3(Predicted)
• Boiling Point: 295.4±40.0 °C(Predicted)
• pka: 3.24±0.20(Predicted)

Additional information on 3-Amino-5-bromo-1-(2-methylpropyl)-1,4-dihydropyridin-4-one

Introduction to 3-Amino-5-bromo-1-(2-methylpropyl)-1,4-dihydropyridin-4-one (CAS No. 1565864-59-6)

3-Amino-5-bromo-1-(2-methylpropyl)-1,4-dihydropyridin-4-one is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 1565864-59-6, belongs to the dihydropyridine class, a family of molecules known for their diverse biological activities. The structural features of this compound, including its amino and bromo substituents, as well as the presence of a branched alkyl group at the 1-position, contribute to its unique chemical properties and potential applications in drug discovery.

The synthesis and characterization of 3-Amino-5-bromo-1-(2-methylpropyl)-1,4-dihydropyridin-4-one have been the subject of several recent studies, reflecting its importance in developing novel therapeutic agents. The dihydropyridine core is particularly noteworthy due to its role as a privileged scaffold in medicinal chemistry, often employed in the design of cardiovascular drugs, calcium channel blockers, and antimicrobial agents. The introduction of a bromine atom at the 5-position enhances the compound's reactivity, making it a valuable intermediate for further functionalization.

In recent years, there has been growing interest in exploring the pharmacological potential of dihydropyridine derivatives. Specifically, 3-Amino-5-bromo-1-(2-methylpropyl)-1,4-dihydropyridin-4-one has been investigated for its possible applications in treating neurological disorders. Preliminary studies suggest that this compound may exhibit neuroprotective properties by modulating intracellular calcium signaling pathways. This is particularly relevant given the increasing prevalence of neurodegenerative diseases such as Alzheimer's and Parkinson's disease, where dysregulation of calcium homeostasis plays a critical role.

The amino group at the 3-position of the dihydropyridine ring provides a handle for further chemical modification, enabling the attachment of various pharmacophores. This versatility makes 3-Amino-5-bromo-1-(2-methylpropyl)-1,4-dihydropyridin-4-one a promising candidate for structure-based drug design. Researchers have utilized computational methods to predict how different substituents might interact with biological targets, thereby guiding the optimization process toward more potent and selective drug candidates.

Moreover, the bromo substituent at the 5-position not only influences the electronic properties of the molecule but also serves as a useful handle for cross-coupling reactions commonly employed in organic synthesis. These reactions are pivotal in constructing complex molecular architectures and have been instrumental in developing novel therapeutic agents. The combination of an amino group and a bromo substituent on a dihydropyridine scaffold opens up numerous possibilities for generating derivatives with enhanced pharmacological activity.

Recent advances in synthetic methodologies have enabled more efficient and scalable production of 3-Amino-5-bromo-1-(2-methylpropyl)-1,4-dihydropyridin-4-one, facilitating its use in both academic research and industrial applications. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in introducing diverse functional groups while maintaining high yields and purity. These improvements have made it feasible to conduct large-scale screenings and mechanistic studies to uncover new therapeutic applications.

The potential of 3-Amino-5-bromo-1-(2-methylpropyl)-1,4-dihydropyridin-4-one extends beyond neurological disorders. Emerging evidence suggests that this compound may also exhibit anti-inflammatory and antioxidant properties. Inflammation and oxidative stress are key pathological processes underlying various diseases, including cardiovascular disorders and cancer. By targeting these mechanisms, 3-Amino-5-bromo-1-(2-methylpropyl)-1,4-dihydropyridin-4-one could offer a multifaceted approach to therapeutic intervention.

In conclusion, 3-Amino-5-bromo-1-(2-methylpropyl)-1,4-dihydropyridin-4-one (CAS No. 1565864-59-6) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development into novel drugs targeting neurological and other diseases. As synthetic chemistry continues to evolve, it is likely that new derivatives and applications of this molecule will emerge, contributing to advancements in medicine.